Cas no 1643538-01-5 (4-(Ethyl-d5)aniline)

• Product Name: 4-(Ethyl-d5)aniline
• CAS No: 1643538-01-5
• MF: C₈H₆D₅N
• MW: 126.21
• CID: 5144048
• PubChem ID: 133554494
• Update Time: 2024-11-05

4-(Ethyl-d5)aniline Chemical and Physical Properties

Names and Identifiers

• 4-(Ethyl-d5)aniline
• F92370
• 1643538-01-5

• Inchi： 1S/C8H11N/c1-2-7-3-5-8(9)6-4-7/h3-6H,2,9H2,1H3/i1D3,2D2
• InChI Key： HRXZRAXKKNUKRF-ZBJDZAJPSA-N
• SMILES： C([2H])([2H])(C1C=CC(N)=CC=1)C([2H])([2H])[2H]

Computed Properties

• Exact Mass: 126.120533085g/mol
• Monoisotopic Mass: 126.120533085g/mol
• Isotope Atom Count: 5
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 72.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 26Ų